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Compound of Interest

Compound Name: Mercurous perchlorate

Cat. No.: B078601 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of mercurous perchlorate. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

Chemical Name Mercurous Perchlorate

Synonyms Mercury(I) perchlorate

CAS Number 13932-02-0[1]

Molecular Formula Hg₂(ClO₄)₂

Hazard Identification and Personal Protective
Equipment (PPE)
Mercurous perchlorate is a highly toxic and reactive substance. It is a strong oxidizer and

poses a severe health hazard through all routes of exposure.

GHS Hazard Classification:

Oxidizing Solids: Category 2 (May intensify fire; oxidizer)
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Acute Toxicity (Oral, Dermal, Inhalation): Category 1 (Fatal if swallowed, in contact with skin,

or if inhaled)

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (May cause damage to

organs through prolonged or repeated exposure)

Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to

aquatic life with long lasting effects)

Required Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Chemical safety goggles and a face shield.

Skin

Chemical-resistant gloves (e.g., Silver Shield®,

laminate-style with outer heavy-duty nitrile or

neoprene gloves). A chemically resistant apron

or lab coat is also required.

Respiratory

A NIOSH-approved full-facepiece respirator with

cartridges effective for mercury vapors and

particulates. In case of high concentrations or

unknown exposure levels, a self-contained

breathing apparatus (SCBA) is necessary.

Body Fire/flame-resistant lab coat.

Quantitative Exposure Limits:

Parameter Limit

OSHA PEL 0.1 mg/m³ (as Hg)

NIOSH IDLH 10 mg/m³ (as Hg)

ACGIH TLV 0.025 mg/m³ (as Hg)
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Operational Plan:

Work Area Preparation:

All work with mercurous perchlorate must be conducted in a designated area within a

certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.

Remove all flammable and combustible materials from the immediate work area.

Use a tray or secondary containment to minimize the spread of potential spills.

Handling Procedure:

Before handling, ensure all required PPE is correctly worn.

Use only plastic or compatible glass utensils for transferring the chemical. Avoid metal

spatulas.

Handle the substance gently to avoid creating dust.

Keep containers tightly closed when not in use.

Storage Plan:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.

Store in a tightly sealed, non-metallic, and clearly labeled container.

Segregate from incompatible materials, particularly:

Combustible and flammable materials

Reducing agents (e.g., zinc, alkali metals, formic acid)

Acids and bases
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Store in a locked cabinet to restrict unauthorized access.

Emergency and Spill Response
Emergency Procedures:

Exposure Route First Aid Measures

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Workflow:
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Immediate Actions

Spill Assessment

Cleanup Procedure Emergency Services

Waste Disposal

Evacuate Immediate Area

Alert Colleagues & Supervisor

Secure the Area (Restrict Access)

Assess Spill Size & Risk

Small Spill (<1g)

Minor

Large Spill (>1g) or Unknown

Major

Don Full PPE Call Emergency Services / EHS

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Collect Material
into a Labeled Waste Container

Decontaminate the Area
with a Mercury Decontaminant

Dispose of Waste as
Hazardous Mercury Waste

Click to download full resolution via product page

Caption: Workflow for responding to a mercurous perchlorate spill.
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Disposal Plan
All waste containing mercurous perchlorate is considered hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all mercurous perchlorate waste, including contaminated PPE and spill cleanup

materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix with other waste streams.

Waste Storage:

Store the waste container in a secure, designated hazardous waste accumulation area.

Ensure the storage area is cool, dry, and away from incompatible materials.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS or contractor with the full chemical name and any relevant safety data.

Under no circumstances should mercurous perchlorate waste be disposed of down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Mercurous Perchlorate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078601#personal-protective-equipment-for-handling-
mercurous-perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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